Cas no 68483-71-6 (chloromethyl cyclohexyl sulfide)
68483-71-6 structure
Product Name:chloromethyl cyclohexyl sulfide
CAS No:68483-71-6
MF:C7H13ClS
MW:164.696120023727
CID:970872
PubChem ID:20026068
Update Time:2025-04-19
chloromethyl cyclohexyl sulfide Chemical and Physical Properties
Names and Identifiers
-
- chloromethyl cyclohexyl sulfide
- chloromethylsulfanylcyclohexane
- Chlormethyl-cyclohexyl-sulfid
- Chlormethylmercapto-cyclohexan
- chloromethyl cyclohexyl sulphide
- FT-0623672
- 68483-71-6
- DTXSID00601773
- UAWFPBICPLHLCY-UHFFFAOYSA-N
- [(chloromethyl)sulfanyl]cyclohexane
- SCHEMBL4818431
- AKOS006221916
- DB-243257
- chloromethylcyclohexylsulfide
-
- Inchi: 1S/C7H13ClS/c8-6-9-7-4-2-1-3-5-7/h7H,1-6H2
- InChI Key: UAWFPBICPLHLCY-UHFFFAOYSA-N
- SMILES: ClCSC1CCCCC1
Computed Properties
- Exact Mass: 164.04300
- Monoisotopic Mass: 164.0426493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 69.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Boiling Point: 99-102°C 14mm
- Refractive Index: 1.5210
- PSA: 25.30000
- LogP: 3.24860
chloromethyl cyclohexyl sulfide Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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